(5-Bromobenzo[B]thiophen-2-YL)methanamine

• IUPAC Name: (5-bromo-1-benzothiophen-2-yl)methanamine
• InChI: InChI=1S/C9H8BrNS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4H,5,11H2
• InChI Key: XVLAKZFSRONVJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C=C(S2)CN
• Molecular Formula: C9H8BrNS
• Molecular Weight: 242.14 g/mol
• CAS No.: 165737-02-0

Description

“(5-Bromobenzo[B]thiophen-2-YL)methanamine” is a chemical compound with the molecular formula C9H8BrNS and a molecular weight of 242.14. It is used for industrial purposes.

Molecular Structure Analysis

The molecular structure of “this compound” is determined by its molecular formula, C9H8BrNS. Unfortunately, the specific structural details are not available in the searched resources.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 242.14 and a molecular formula of C9H8BrNS. Further physical and chemical properties are not detailed in the available resources.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research on (5-Bromobenzo[B]thiophen-2-YL)methanamine and its derivatives emphasizes its versatility in organic synthesis and chemical reactivity. For example, Kaneria et al. (2016) demonstrated the synthesis of novel triazol derivatives by reacting this compound with aliphatic/aromatic primary amines, showcasing its potential in creating compounds with antimicrobial activities (Kaneria, Thumar, Ladva, & Vadodaria, 2016). Bie et al. (2010) observed halogen migration in reactions involving halogeno derivatives of five-membered hetarenes, including 2-bromobenzo[b]thiophene, highlighting the compound's interesting reactivity under certain conditions (Bie, Plas, Geurtsen, & Nijdam, 2010).

Pharmaceutical and Material Science Applications

In pharmaceutical research, Orus et al. (2002) explored benzo[b]thiophene derivatives for their dual action at 5-HT1A serotonin receptors and serotonin transporters, indicating the therapeutic potential of these compounds in treating depression (Orus, Sainz, Pérez, Oficialdegui, Martínez, Lasheras, del Río, & Monge, 2002). This demonstrates the compound's utility in developing new classes of antidepressants. Additionally, Wu et al. (2013) investigated the bromination reaction selectivity of diarylamino-modified benzo[b]thiophene, uncovering the material's charge-transporting properties for electronic applications (Wu, Pang, Tan, & Meng, 2013).

Antioxidant and Anticancer Properties

Research into the properties of derivatives of this compound has also highlighted potential antioxidant and anticancer activities. Viswanathan and Bettencourt-Dias (2006) evaluated thiophenyl-derivatized nitrobenzoato antennas for sensitizing Eu(III) and Tb(III) luminescence, demonstrating the compounds' potential in developing luminescent materials with medical imaging applications (Viswanathan & Bettencourt-Dias, 2006). Pişkin, Canpolat, and Öztürk (2020) synthesized new zinc phthalocyanine derivatives showing high singlet oxygen quantum yield, indicating their usefulness in photodynamic therapy for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Safety and Hazards

The safety data sheet for “(5-Bromobenzo[B]thiophen-2-YL)methanamine” suggests that in case of inhalation, skin contact, eye contact, or ingestion, medical advice should be sought immediately. Suitable extinguishing media in case of fire include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Mechanism of Action

Target of Action

It’s worth noting that thiophene derivatives, a class to which this compound belongs, have been reported to possess a wide range of therapeutic properties . They have shown effectiveness in various biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .

Mode of Action

Thiophene derivatives have been reported to interact with various targets to exert their therapeutic effects

Biochemical Pathways

Thiophene derivatives have been reported to affect a wide range of biochemical pathways, leading to diverse downstream effects .

Result of Action

Thiophene derivatives have been reported to have a wide range of therapeutic properties , suggesting that they can induce various molecular and cellular effects.

Biochemical Analysis

Biochemical Properties

Thiophene derivatives have been reported to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific structure and functional groups of the thiophene derivative.

Cellular Effects

Thiophene derivatives have been reported to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiophene derivatives have been reported to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Metabolic Pathways

Thiophene derivatives have been reported to interact with various enzymes and cofactors .